Cas no 2411322-97-7 ((2E)-N-(4-cyclopropyloxan-4-yl)-4-(dimethylamino)but-2-enamide)

(2E)-N-(4-cyclopropyloxan-4-yl)-4-(dimethylamino)but-2-enamide is a structurally optimized small molecule featuring a cyclopropyl-substituted oxane core linked to a dimethylamino-substituted butenamide moiety. Its key advantages include a well-defined stereochemistry (E-configuration) and a balanced lipophilicity profile, enhancing membrane permeability while maintaining solubility. The cyclopropyloxane group contributes to metabolic stability, while the dimethylamino moiety offers potential for further derivatization or protonation-dependent interactions. This compound is of interest in medicinal chemistry for its scaffold versatility, enabling applications in targeted inhibitor design or as a synthetic intermediate. Its rigid yet tunable structure makes it suitable for structure-activity relationship (SAR) studies in drug discovery.
(2E)-N-(4-cyclopropyloxan-4-yl)-4-(dimethylamino)but-2-enamide structure
2411322-97-7 structure
Product Name:(2E)-N-(4-cyclopropyloxan-4-yl)-4-(dimethylamino)but-2-enamide
CAS No:2411322-97-7
MF:C14H24N2O2
MW:252.352563858032
CID:5357327
PubChem ID:146097657
Update Time:2025-05-30

(2E)-N-(4-cyclopropyloxan-4-yl)-4-(dimethylamino)but-2-enamide Chemical and Physical Properties

Names and Identifiers

    • (E)-N-(4-Cyclopropyloxan-4-yl)-4-(dimethylamino)but-2-enamide
    • Z3952173052
    • (2E)-N-(4-cyclopropyloxan-4-yl)-4-(dimethylamino)but-2-enamide
    • Inchi: 1S/C14H24N2O2/c1-16(2)9-3-4-13(17)15-14(12-5-6-12)7-10-18-11-8-14/h3-4,12H,5-11H2,1-2H3,(H,15,17)/b4-3+
    • InChI Key: ZCHFMHJXRYCWIA-ONEGZZNKSA-N
    • SMILES: O1CCC(CC1)(C1CC1)NC(/C=C/CN(C)C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 316
  • XLogP3: 0.8
  • Topological Polar Surface Area: 41.6

(2E)-N-(4-cyclopropyloxan-4-yl)-4-(dimethylamino)but-2-enamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26574582-0.05g
(2E)-N-(4-cyclopropyloxan-4-yl)-4-(dimethylamino)but-2-enamide
2411322-97-7 95.0%
0.05g
$246.0 2025-03-20

(2E)-N-(4-cyclopropyloxan-4-yl)-4-(dimethylamino)but-2-enamide Related Literature

Additional information on (2E)-N-(4-cyclopropyloxan-4-yl)-4-(dimethylamino)but-2-enamide

Comprehensive Overview of (2E)-N-(4-cyclopropyloxan-4-yl)-4-(dimethylamino)but-2-enamide (CAS No. 2411322-97-7)

(2E)-N-(4-cyclopropyloxan-4-yl)-4-(dimethylamino)but-2-enamide (CAS No. 2411322-97-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a cyclopropyloxane moiety and a dimethylamino functional group, exhibits promising potential in drug discovery and development. Its enamide backbone further enhances its reactivity and applicability in synthetic pathways.

The molecular structure of (2E)-N-(4-cyclopropyloxan-4-yl)-4-(dimethylamino)but-2-enamide is designed to interact with specific biological targets, making it a valuable candidate for the development of novel therapeutics. Researchers are particularly interested in its potential applications in central nervous system (CNS) disorders, given its ability to modulate neurotransmitter activity. The compound's lipophilicity and blood-brain barrier permeability are key factors driving its exploration in this area.

In recent years, the demand for innovative small-molecule drugs has surged, with a focus on compounds like (2E)-N-(4-cyclopropyloxan-4-yl)-4-(dimethylamino)but-2-enamide. This trend aligns with the growing emphasis on precision medicine and targeted therapies, where compounds with specific structural motifs are sought after for their potential to address unmet medical needs. The compound's CAS No. 2411322-97-7 is frequently searched in scientific databases, reflecting its relevance in contemporary research.

From a synthetic chemistry perspective, (2E)-N-(4-cyclopropyloxan-4-yl)-4-(dimethylamino)but-2-enamide offers intriguing possibilities. Its enamide group serves as a versatile intermediate in the construction of more complex molecules, enabling the development of libraries for high-throughput screening. The cyclopropyloxane ring, known for its conformational rigidity, can impart stability to the resulting derivatives, enhancing their pharmacokinetic profiles.

The pharmaceutical industry is increasingly exploring (2E)-N-(4-cyclopropyloxan-4-yl)-4-(dimethylamino)but-2-enamide for its potential in neurodegenerative diseases such as Alzheimer's and Parkinson's. Its mechanism of action, which may involve modulation of dopaminergic and cholinergic pathways, positions it as a promising candidate for further investigation. Additionally, its low toxicity profile and high selectivity make it an attractive option for preclinical studies.

Market dynamics for (2E)-N-(4-cyclopropyloxan-4-yl)-4-(dimethylamino)but-2-enamide are influenced by the broader trends in drug discovery and biotechnology. With the rise of AI-driven drug design and computational chemistry, compounds like this are being rapidly screened for their therapeutic potential. The compound's CAS No. 2411322-97-7 is often referenced in patents and research papers, underscoring its commercial and scientific value.

In conclusion, (2E)-N-(4-cyclopropyloxan-4-yl)-4-(dimethylamino)but-2-enamide (CAS No. 2411322-97-7) represents a fascinating area of study in modern chemistry and pharmacology. Its unique structural attributes, combined with its potential applications in CNS disorders and neurodegenerative diseases, make it a compound of significant interest. As research progresses, this molecule is likely to play a pivotal role in the development of next-generation therapeutics, addressing some of the most challenging medical conditions of our time.

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